The effect of the degree of oxidation on broadband nonlinear absorption and ferromagnetic ordering in graphene oxide†

Nanoscale Pub Date: 2016-01-04 DOI: 10.1039/C5NR07832F

Abstract

We report on the effect of the degree of oxidation on the broadband non-linear optical response and magnetic behavior of graphene oxide, as well as on a route for obtaining reduced graphene oxide with enhanced optical properties without sacrificing the high dispersibility of the parent graphene oxide. As more sp3 states evolved with the rise in oxidation degree, it turned out that the sp2/sp3 fraction and sp2 clustering are crucial parameters for tuning the broadband non-linear optical absorption over a wide range from ps to ns laser pulses for both visible and infrared laser irradiation. This was clearly confirmed by two different approaches, namely by a synthetic route through the gradual oxidation of graphene oxide from 1 to 3 oxidizing cycles, and reversely by in situ reduction of graphene oxide by UV laser irradiation. Furthermore, as the sp3 states carry localized magnetic moments, ferromagnetic ordering is observed at low temperatures. The magnetization and temperature at which ferromagnetic ordering evolves are found to increase on increasing the oxidation degree. The tuning of non-linear optical and magnetic properties of graphene oxide by oxidation/reduction thus provides an easy way to endow graphene oxide with tunable physical features highly required in both optoelectronics and spintronics applications.

Graphical abstract: The effect of the degree of oxidation on broadband nonlinear absorption and ferromagnetic ordering in graphene oxide
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